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For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the fabrication and
characterization of Poly(ether ether sulfone) (PEES)-based nanocomposites. PEES is a high-
performance thermoplastic known for its excellent thermal stability, mechanical strength, and
chemical resistance. The incorporation of nanofillers can further enhance these properties and
introduce new functionalities, making PEES-based nanocomposites highly attractive for
applications in drug delivery, pharmaceutical separation, and tissue engineering.

Synthesis of Poly(ether ether sulfone) (PEES)
Polymer

The foundational step is the synthesis of the base PEES polymer. A common method is
through nucleophilic aromatic substitution (SNAr) polycondensation. Sulfonated versions
(SPES/SPAES) are often synthesized to improve hydrophilicity, which is crucial for membrane
applications and biocompatibility.
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Protocol 1: Synthesis of Sulfonated Poly(arylene ether
sulfone) (SPAES)

This protocol is adapted from a method for synthesizing SPAES copolymers, which involves the
polycondensation of monomers in the presence of a catalyst and an azeotroping agent.[1]

Materials and Reagents:

e 4,4'-dihydroxy-1,6-diphenoxyhexane

» Bis(4-fluoro-3-sulfophenyl)sulfone disodium salt
e Bis(4-fluorophenyl) sulfone

o Potassium carbonate (K2CQOs), anhydrous

e N-Methyl-2-pyrrolidone (NMP), anhydrous

e Toluene, anhydrous

 |sopropanol

e Deionized (DI) water

1 M Sulfuric acid (H2S0a)

Equipment:

e 250 mL four-neck round-bottom flask

e Mechanical stirrer

o Dean-Stark trap

e Condenser

» Argon or Nitrogen gas inlet

¢ Heating mantle with temperature controller
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« Filtration apparatus
¢ Vacuum oven
Procedure:

o Monomer Charging: Charge the four-neck flask with 4,4'-dihydroxy-1,6-diphenoxyhexane,
bis(4-fluoro-3-sulfophenyl)sulfone disodium salt, bis(4-fluorophenyl) sulfone, and potassium
carbonate.[1] The molar ratios of these monomers can be adjusted to achieve the desired
degree of sulfonation.

e Solvent Addition: Add anhydrous NMP and anhydrous toluene to the flask. Toluene acts as
an azeotropic agent to remove water generated during the reaction.[1]

o Polymerization:

[¢]

Fit the flask with a mechanical stirrer, Dean-Stark trap (filled with toluene), condenser, and
a gas inlet.

o Purge the system with inert gas (Argon or Nitrogen).
o Heat the mixture to reflux to remove water azeotropically.

o After water removal is complete, drain the toluene from the Dean-Stark trap and increase
the reaction temperature to 170 °C.

o Allow the reaction to proceed for approximately 20 hours until a viscous polymer solution
is formed.[1]

» Precipitation and Washing:
o Cool the viscous solution to room temperature.

o Slowly pour the solution into a beaker of isopropanol while stirring to precipitate the
polymer.

o Wash the resulting polymer several times with DI water to remove residual salts and
solvent.[1]
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» Drying: Filter the polymer and dry it in a vacuum oven at 60-80 °C for 24 hours.[1]

e Proton Exchange (for sulfonated polymers): To convert the polymer from its sodium salt form
(Na™*) to the proton form (H*), immerse the polymer or resulting membrane in a 1 M sulfuric
acid solution at 60 °C for 2 hours, followed by extensive washing with DI water.[1]

Fabrication of PEES-Based Nanocomposites

Once the PEES polymer is synthesized or procured, nanocomposites can be fabricated by
incorporating various nanofillers. Common methods include solution casting, phase inversion,
and electrospinning.

Protocol 2: Solution Casting for PEES Nanocomposite
Films

Solution casting is a versatile method for creating thin, uniform nanocomposite films, suitable
for drug delivery patches or initial material characterization.[2][3]

Materials and Reagents:

e Synthesized or commercial PEES polymer

o Selected Nanofiller (e.g., TiO2, Carbon Nanotubes (CNTs), Silver Nanoparticles (AgNPs))
» Suitable solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF))

Equipment:

Ultrasonic bath or probe sonicator

Magnetic stirrer and hot plate

Glass petri dishes or a flat glass plate

Casting knife or blade

Vacuum oven or convection oven
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Procedure:

» Nanofiller Dispersion: Disperse a calculated amount of the nanofiller in a portion of the
solvent. Use ultrasonication for 30-60 minutes to break down agglomerates and achieve a
stable, homogeneous dispersion.[4]

» Polymer Dissolution: Separately, dissolve the PEES polymer in the remaining solvent. This
may require gentle heating (e.g., 60 °C) and continuous stirring until a clear, homogeneous
solution is formed.

o Mixing: Add the nanofiller dispersion to the polymer solution. Stir the mixture vigorously for
several hours to ensure uniform distribution of the nanoparticles within the polymer matrix.

o Casting: Pour the final nanocomposite solution onto a clean, level glass plate or into a petri
dish. Use a casting knife to control the thickness if a specific film thickness is desired.

o Solvent Evaporation: Place the cast film in an oven at a controlled temperature (e.g., 80 °C)
to slowly evaporate the solvent. A slow evaporation rate is crucial to avoid the formation of
defects.[1]

e Final Drying: Once the film is solidified, transfer it to a vacuum oven and dry at a higher
temperature (below the polymer's glass transition temperature) for 24-48 hours to remove
any residual solvent.[1]

¢ Peeling: Carefully peel the dried nanocomposite film from the glass substrate.

Protocol 3: Phase Inversion for PEES Nanocomposite
Membranes

Phase inversion is the primary method for fabricating porous membranes for filtration and
separation applications in the pharmaceutical industry.[5][6]

Materials and Reagents:
e PEES polymer

o Nanofiller (e.g., TiO2/NazTizO7, Bi203)[4][5]
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Pore-forming agent (e.g., Polyethylene glycol (PEG), Polyvinylpyrrolidone (PVP))
Solvent (e.g., NMP)

Non-solvent (coagulation bath), typically DI water

Equipment:

Ultrasonic bath

Mechanical stirrer

Casting machine or hand-casting knife
Glass plate

Immersion bath (coagulation bath)

Procedure:

Casting Solution Preparation:

o Disperse the desired weight percentage of the nanofiller and a pore-forming agent (e.g.,
0.5 wt% PEG) in the NMP solvent using ultrasonication.[5]

o Gradually add the PEES polymer (e.g., 22 wt%) to the dispersion while stirring
continuously until a homogeneous casting solution is obtained.[5]

o Allow the solution to degas to remove any trapped air bubbles.

Membrane Casting: Cast the solution onto a clean glass plate at a controlled thickness (e.g.,
215 yum) using an automated casting machine or a hand-casting knife.[5]

Phase Inversion: Immediately immerse the cast film along with the glass plate into a
coagulation bath of DI water at a controlled temperature.[6] The exchange between the
solvent (NMP) and the non-solvent (water) induces phase separation, forming the porous
membrane structure.
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e Washing and Storage: Keep the membrane in the coagulation bath for several hours to
ensure complete phase inversion. Then, wash it thoroughly with fresh DI water and store it in
DI water until characterization or use.

Protocol 4: Electrospinning for PEES Nanofibrous
Scaffolds

Electrospinning produces nanofibrous mats that mimic the native extracellular matrix (ECM),
making them ideal for tissue engineering and controlled drug release systems.[7][8]

Materials and Reagents:

e PEES polymer

o Nanofiller (e.g., Hydroxyapatite (HA) for bone tissue engineering)[8]

e Avolatile solvent system (e.g., a mixture of DMF and Tetrahydrofuran (THF))
Equipment:

o Electrospinning setup (high-voltage power supply, syringe pump, spinneret, grounded
collector)

e Magnetic stirrer
Procedure:

o Solution Preparation: Prepare a PEES/nanofiller solution similar to the solution casting
method, ensuring the final solution has the appropriate viscosity and conductivity for
electrospinning. The polymer concentration is a critical parameter affecting fiber morphology.

[9]
e Setup Configuration:
o Load the polymer solution into a syringe fitted with a metallic needle (spinneret).

o Mount the syringe on the syringe pump.
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o Position the collector (e.g., a flat aluminum foil-wrapped plate or a rotating mandrel for
aligned fibers) at a fixed distance from the spinneret (e.g., 15 cm).[9]

o Electrospinning Process:
o Apply a high voltage (e.g., 15-25 kV) to the spinneret.[9]
o Set the syringe pump to a specific flow rate (e.g., 1-6 mL/h).[9]

o As the polymer solution is ejected, the electrostatic forces overcome the surface tension,
forming a jet that travels towards the grounded collector. The solvent evaporates during
this process, depositing a non-woven mat of solid nanofibers onto the collector.

o Post-Processing: Carefully remove the nanofiber mat from the collector and dry it under
vacuum to remove residual solvent.

Data Presentation: Properties of PEES-Based
Nanocomposites

The addition of nanofillers significantly alters the properties of the base PEES polymer. The
following tables summarize typical quantitative data found in the literature for related poly(ether
sulfone) composites.

Table 1. Mechanical Properties of Polymer Nanocomposites
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. Tensile Elastic
Polymer . Filler Conc.
. Nanofiller Strength Modulus Reference
Matrix (Wt%)
(MPa) (GPa)
PAG6
Epoxy Nanofibers (3 76.84 2.32 [10]
layers)
Epoxy (Neat) None 0 74.45 2.07 [10]
4.2 (Vickers
PEEK nHA 16 [11]
Hardness)
~2.6 (Storage
PES PTFE 5 [12]
Modulus)
~2.3 (Storage
PES PTFE 20 [12]

Modulus)

Table 2: Thermal and Hydrophilicity Properties of PES-Based Nanocomposite Membranes

. Thermal Water
Polymer . Additive .
. Additive Degradatio Contact Reference
Matrix Conc. (wt%)
n Temp (°C) Angle (°)
PES None 0 65.38 [13]
PAA-co-
PES 0.5 48.33 [13]
PMMA-g-ZnA
Montmorilloni ~489 (Peak
PE 2 phr ) [14]
te Clay Degradation)
~482 (50%
PE (Neat) None 0 [14]
Mass Loss)

Visualizations: Workflows and Logical Relationships

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the fabrication and characterization of
PEES-based nanocomposites.

General Workflow for PEES Nanocomposite Fabrication
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PEES Synthesis
(or Procurement)

/

Polymer Nanofiller
Dissolution Dispersion
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________________

Morphological
(SEM, TEM)

Structural
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Thermal
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Mechanical
(Tensile Testing)

Application-Specific
(Drug Release, Biocompatibility)
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Caption: General workflow for PEES nanocomposite fabrication.
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Drug Delivery Mechanism Diagram

This diagram illustrates the logical process of using a PEES nanocomposite as a carrier for
controlled drug release.[15][16]

PEES Nanocomposite for Controlled Drug Release

Fabrication of

Drug-Loaded PEES
Nanocomposite

Administration
(e.g., Implant, Patch)

Physiological
Environment
(e.g., Body Fluid)

nteraction

Sustained Drug Release
(Diffusion/Degradation)

Drug Reaches
Target Site

Therapeutic

Effect
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Caption: Logical flow of a PEES nanocomposite drug delivery system.
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Applications in Drug Development and Research

Controlled Release Systems: The porous structure of electrospun PEES nanofibers or the
matrix of cast films can encapsulate therapeutic agents.[17] The drug release can be tuned
by controlling the nanocomposite's porosity, degradation rate, and the interaction between
the drug and the polymer/nanofiller matrix, allowing for sustained delivery over extended
periods.[18][19]

Membrane Separation: In pharmaceutical manufacturing, PEES nanocomposite membranes
can be used for sterile filtration, protein purification, and separating active pharmaceutical
ingredients (APIs) from reaction mixtures.[20] The incorporation of hydrophilic nanoparticles
can improve membrane flux and reduce biofouling, enhancing separation efficiency.[5]

Tissue Engineering Scaffolds: PEES and its composites are often biocompatible.[21][22]
Electrospun nanofibrous scaffolds provide a 3D structure that supports cell adhesion,
proliferation, and differentiation, making them excellent candidates for regenerating tissues
like bone, cartilage, and skin.[23][24] Incorporating bioactive nanoparticles like
hydroxyapatite can further promote tissue regeneration.[8]

Key Characterization Techniques

To ensure the fabricated nanocomposites meet the desired specifications, a suite of

characterization techniques is employed:

Microscopy (SEM/TEM): Scanning Electron Microscopy (SEM) and Transmission Electron
Microscopy (TEM) are used to visualize the surface morphology, porosity, fiber diameter, and
the dispersion of nanoparticles within the polymer matrix.[25]

Spectroscopy (FTIR): Fourier-Transform Infrared Spectroscopy (FTIR) is used to confirm the
chemical structure of the synthesized polymer and to identify interactions between the
polymer and the nanofillers.[26]

X-Ray Diffraction (XRD): XRD analysis helps determine the crystalline structure of the
nanofillers and any changes in the crystallinity of the PEES polymer upon nanocomposite
formation.[25]
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e Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) measures the thermal
stability and degradation temperature of the nanocomposites, while Differential Scanning
Calorimetry (DSC) is used to determine thermal transitions like the glass transition
temperature (Tg) and melting temperature (Tm).[14][27]

* Mechanical Testing: Tensile tests are performed to quantify the mechanical properties of the
nanocomposites, including tensile strength, elastic modulus, and elongation at break, which
are critical for load-bearing applications.[10]

o Contact Angle Measurement: For membrane applications, measuring the water contact
angle provides a gquantitative assessment of the membrane's hydrophilicity or hydrophobicity,
which affects water flux and fouling resistance.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for
Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer
Methods - PMC [pmc.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

2
3
e 4. researchgate.net [researchgate.net]
5. mdpi.com [mdpi.com]
6. mdpi.com [mdpi.com]

-

Electrospinning of polymeric nanofibers for tissue engineering applications: a review -
PubMed [pubmed.ncbi.nlm.nih.gov]

» 8. Electrospun nanofibrous materials for tissue engineering and drug delivery - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.researchgate.net/publication/223757016_Mechanical_thermal_and_flammability_properties_of_polyethyleneclay_nanocomposites
https://www.researchgate.net/publication/386278601_Mechanical_and_Thermal_Properties_of_Nanocomposites_Reinforced_with_Pan_Nanofibre_Mats
https://www.mdpi.com/2073-4360/15/3/673
https://www.researchgate.net/publication/303743765_Fabrication_of_PES-based_nanofiltration_membrane_modified_by_composite_PAA-co-PMMA-g-ZnA_nanoparticles
https://www.benchchem.com/product/b15890294?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://www.researchgate.net/figure/Polymer-nanocomposite-synthesis-by-solution-cast-method-transparent-and-semitransparent_fig1_321821878
https://www.researchgate.net/publication/258741395_Preparation_and_Characterization_of_Solution_Cast_Films_of_PET_Reorganized_PET_and_their_MWNT_Nanocomposites
https://www.researchgate.net/publication/251556218_Fabrication_new_PES-based_mixed_matrix_nanocomposite_membranes_using_polycaprolactone_modified_carbon_nanotubes_as_the_additive_Property_changes_and_morphological_studies
https://www.mdpi.com/2077-0375/13/7/654
https://www.mdpi.com/2073-4441/14/24/4072
https://pubmed.ncbi.nlm.nih.gov/16771634/
https://pubmed.ncbi.nlm.nih.gov/16771634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5090550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5090550/
https://www.researchgate.net/publication/7011249_Electrospinning_of_Polymeric_Nanofibers_for_Tissue_Engineering_Applications_A_Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 10. The Mechanical Properties of Nanocomposites Reinforced with PA6 Electrospun
Nanofibers [mdpi.com]

e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]
¢ 13. researchgate.net [researchgate.net]
e 14. researchgate.net [researchgate.net]

o 15. Brief review: Applications of nanocomposite in electrochemical sensor and drugs delivery
- PMC [pmc.ncbi.nlm.nih.gov]

¢ 16. Natural Polymeric Nanobiocomposites for Anti-Cancer Drug Delivery Therapeutics: A
Recent Update - PMC [pmc.ncbi.nim.nih.gov]

e 17. Investigating a new drug delivery nano composite membrane system based on PVA/PCL
and PVA/HA(PEG) for the controlled release of biopharmaceuticals for bone infections -
PubMed [pubmed.nchi.nlm.nih.gov]

¢ 18. researchgate.net [researchgate.net]

¢ 19. An overview of polymeric nano-biocomposites as targeted and controlled-release devices
- PMC [pmc.ncbi.nlm.nih.gov]

e 20. The Application of Membrane Separation Technology in the Pharmaceutical Industry -
PMC [pmc.ncbi.nim.nih.gov]

e 21. mdpi.com [mdpi.com]

e 22.researchgate.net [researchgate.net]
e 23. scite.ai [scite.ali]

e 24. mdpi.com [mdpi.com]

e 25. researchgate.net [researchgate.net]
e 26. mdpi.com [mdpi.com]

e 27.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Fabrication of PEES-
Based Nanocomposites]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890294/docs#application-notes-and-protocols-
fabrication-of-pees-based-nanocomposites]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.mdpi.com/2073-4360/15/3/673
https://www.mdpi.com/2073-4360/15/3/673
https://www.researchgate.net/publication/395866994_Tribological_Properties_and_Biocompatibility_Studies_of_PEEK_and_Its_Composites
https://www.researchgate.net/publication/260413808_Thermal_and_mechanical_properties_of_PESPTFE_composites_and_nanocomposites
https://www.researchgate.net/publication/303743765_Fabrication_of_PES-based_nanofiltration_membrane_modified_by_composite_PAA-co-PMMA-g-ZnA_nanoparticles
https://www.researchgate.net/publication/223757016_Mechanical_thermal_and_flammability_properties_of_polyethyleneclay_nanocomposites
https://pmc.ncbi.nlm.nih.gov/articles/PMC10060975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10060975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459560/
https://pubmed.ncbi.nlm.nih.gov/26747917/
https://pubmed.ncbi.nlm.nih.gov/26747917/
https://pubmed.ncbi.nlm.nih.gov/26747917/
https://www.researchgate.net/publication/343556616_Polyethylene_oxide_and_its_controlled_release_properties_in_hydrophilic_matrix_tablets_for_oral_administration
https://pmc.ncbi.nlm.nih.gov/articles/PMC7575665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7575665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10818260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10818260/
https://www.mdpi.com/1996-1944/16/14/5179
https://www.researchgate.net/publication/390032911_Assessing_the_Biocompatibility_of_Composite_Consisting_from_Polyether_Ether_Ketone_Reinforced_by_Silicon_Carbide_Nanofiller_Article_Type_ABSTRACT
https://scite.ai/reports/electrospinning-of-nanofibers-for-tissue-YAdWXz
https://www.mdpi.com/2076-3417/11/15/6929
https://www.researchgate.net/publication/297308652_Characterization_Techniques_for_Polymer_Nanocomposites
https://www.mdpi.com/2073-4360/10/1/7
https://www.researchgate.net/publication/386278601_Mechanical_and_Thermal_Properties_of_Nanocomposites_Reinforced_with_Pan_Nanofibre_Mats
https://www.benchchem.com/product/b15890294/docs#application-notes-and-protocols-fabrication-of-pees-based-nanocomposites
https://www.benchchem.com/product/b15890294/docs#application-notes-and-protocols-fabrication-of-pees-based-nanocomposites
https://www.benchchem.com/product/b15890294/docs#application-notes-and-protocols-fabrication-of-pees-based-nanocomposites
https://www.benchchem.com/product/b15890294/docs#application-notes-and-protocols-fabrication-of-pees-based-nanocomposites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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